Cas no 935845-19-5 (Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate)
935845-19-5 structure
Product Name:Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
CAS No:935845-19-5
MF:C11H19NO3S
MW:245.338462114334
CID:2149096
Update Time:2023-08-04
Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
- Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
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- Inchi: 1S/C11H19NO3S/c1-8(13)16-9-5-6-12(7-9)10(14)15-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m1/s1
- InChI Key: KYLJPUGKGHFDOL-SECBINFHSA-N
- SMILES: S(C(C)=O)[C@H]1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Topological Polar Surface Area: 71.9
Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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